Cas no 339097-07-3 (2-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2-(2-fluorophenyl)-2-morpholinoacetonitrile)

• Product name: 2-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2-(2-fluorophenyl)-2-morpholinoacetonitrile
• CAS No: 339097-07-3
• MDL: MFCD00231882
• CID: 4648707

2-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2-(2-fluorophenyl)-2-morpholinoacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2-(2-fluorophenyl)-2-morpholinoacetonitrile

• MDL： MFCD00231882

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2-(2-fluorophenyl)-2-morpholinoacetonitrile

2-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2-(2-fluorophenyl)-2-morpholinoacetonitrile

The compound CAS No. 339097-07-3, known as 2-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2-(2-fluorophenyl)-2-morpholinoacetonitrile, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a pyridine ring, a morpholine group, and a trifluoromethyl substituent, all of which contribute to its unique chemical properties.

Recent studies have highlighted the importance of such compounds in the development of advanced materials and drug delivery systems. The presence of the chloro and trifluoromethyl groups in the molecule enhances its stability and reactivity, making it a valuable component in synthetic chemistry. Additionally, the pyridinyl group provides aromaticity, which is crucial for electronic applications and catalytic processes.

The morpholinoacetonitrile moiety in this compound plays a pivotal role in its solubility and compatibility with biological systems. This feature makes it particularly interesting for researchers in the field of medicinal chemistry, where solubility is a critical factor in drug design. Furthermore, the fluorophenyl group introduces additional electronic effects, which can be tailored to achieve specific reactivity or selectivity in chemical reactions.

From a structural perspective, the molecule exhibits a high degree of symmetry and functional group diversity. This combination allows for versatile applications in both academic research and industrial settings. For instance, the compound can serve as a precursor for synthesizing more complex molecules or as an intermediate in multi-step organic synthesis.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of such compounds with unprecedented accuracy. By leveraging these tools, scientists can optimize the synthesis and application of CAS No. 339097-07-3 to meet specific performance criteria. This has led to increased interest in this compound within the scientific community.

In terms of synthesis, the compound can be prepared through a series of well-established organic reactions, including nucleophilic substitutions, Friedel-Crafts alkylation, and acylation processes. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product.

Despite its complexity, the compound demonstrates remarkable stability under standard laboratory conditions. However, careful handling is recommended due to its potential sensitivity to certain environmental factors such as humidity or light exposure.

From an environmental standpoint, studies suggest that this compound has a low toxicity profile when handled appropriately. Nonetheless, adherence to standard safety protocols is essential to minimize any potential risks associated with its use.

In conclusion, CAS No. 339097-07-3, or 2-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2-(2-fluorophenyl)-2-morpholinoacetonitrile, represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to push the boundaries of modern chemistry.